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Compound of Interest

6-(4-Azidobutanamido)hexanoic
Compound Name: d
aci

Cat. No.: B15543123

This document provides the molecular formula and molecular weight for 6-(4-
Azidobutanamido)hexanoic acid, a bifunctional linker molecule commonly utilized in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).

Molecular Identity and Properties

The fundamental physicochemical properties of 6-(4-Azidobutanamido)hexanoic acid are
summarized below. These values are derived from its chemical structure.

Property Value
Molecular Formula C10H18N403[1]
Molecular Weight 242.27 g/mol [1]

Methodology for Property Determination

2.1 Determination of Molecular Formula

The molecular formula was determined by identifying and counting the constituent atoms in the
chemical structure of 6-(4-Azidobutanamido)hexanoic acid.

o Hexanoic acid backbone: Provides 6 carbon atoms, 11 hydrogen atoms (not including the
carboxylic acid proton), and 2 oxygen atoms.
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e Amido Linkage: Contributes 1 nitrogen atom and 1 hydrogen atom.

¢ 4-Azidobutanamido group: Adds 4 carbon atoms, 6 hydrogen atoms, 3 nitrogen atoms (from
the azide group), and 1 oxygen atom.

Summing these components yields the final molecular formula: C10H18N403.
2.2 Calculation of Molecular Weight

The molecular weight was calculated by summing the atomic weights of all atoms present in
the determined molecular formula (C1L0H18N403).

Carbon (C): 10 atoms x 12.011 u=120.11u

Hydrogen (H): 18 atoms x 1.008 u = 18.144 u

Nitrogen (N): 4 atoms x 14.007 u = 56.028 u

Oxygen (O): 3 atoms x 15.999 u =47.997 u

Total Molecular Weight: 120.11 + 18.144 + 56.028 + 47.997 = 242.279 u

This calculated value is rounded to 242.27 g/mol for practical application.[1]

Visualization of Elemental Composition

The following diagram illustrates the elemental makeup of the 6-(4-
Azidobutanamido)hexanoic acid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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